Cas no 118694-54-5 (1,4-Naphthalenedione, 2-(aminomethyl)-3-hydroxy- (9CI))

• Product Name: 1,4-Naphthalenedione, 2-(aminomethyl)-3-hydroxy- (9CI)
• CAS No: 118694-54-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 131932
• PubChem ID: 45092955
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2-(aminomethyl)-3-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-(aminomethyl)-3-hydroxy- (9CI)
• 1,4-Naphthalenedione,2-(aminomethyl)-3-hydroxy-
• 3-(aminomethyl)-2-hydroxy-1,4-naphthoquinone
• 118694-54-5
• 2-(Aminomethyl)-3-hydroxynaphthalene-1,4-dione

• Inchi： 1S/C11H9NO3/c12-5-8-9(13)6-3-1-2-4-7(6)10(14)11(8)15/h1-4,13H,5,12H2
• InChI Key： ZNFZOJOXBQNOJY-UHFFFAOYSA-N
• SMILES： OC1=C(CN)C(C(C2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 80.39